Cas no 203207-18-5 (methyl 4-bromo-5-methyl-1H-pyrrole-2-carboxylate)

• Product name: methyl 4-bromo-5-methyl-1H-pyrrole-2-carboxylate
• CAS No: 203207-18-5
• MF: C₇H₈NO₂Br
• MW: 218.048
• MDL: MFCD24557994
• CID: 3168090
• PubChem ID: 10751271

methyl 4-bromo-5-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-5-methyl-1H-pyrrole-2-carboxylate
• MFCD24557994
• 203207-18-5
• SCHEMBL17130065
• Methyl4-bromo-5-methyl-1H-pyrrole-2-carboxylate
• CS-0436360
• SB62449
• AKOS022060364
• BS-40709
• STL412437
• AT33810
• Methyl 4-bromo-5-methyl-1H-pyrrole-2-carboxylate

• MDL： MFCD24557994
• Inchi： InChI=1S/C7H8BrNO2/c1-4-5(8)3-6(9-4)7(10)11-2/h3,9H,1-2H3
• InChI Key： AEBHESQQSGQNLZ-UHFFFAOYSA-N
• SMILES： O=C(OC)c1cc(Br)c(n1)C

Computed Properties

• Exact Mass: 216.97384g/mol
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 306.8±37.0 °C at 760 mmHg
• Flash Point: 139.4±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 4-bromo-5-methyl-1H-pyrrole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)